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Compound of Interest

Compound Name: Hexanonitrile, 6-fluoro-

Cat. No.: B15341839 Get Quote

Essential Safety and Handling Guide for
Hexanonitrile, 6-fluoro-
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Hexanonitrile, 6-fluoro-. Adherence to these guidelines is

critical to ensure personal safety and minimize environmental contamination.

Hazard Identification and Quantitative Data
Hexanonitrile, 6-fluoro- is classified as a hazardous substance. The primary hazards include

acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract irritation.

Quantitative Data Summary

Specific physical property data for Hexanonitrile, 6-fluoro- (CAS: 373-31-9) is not readily

available in public databases. The data presented below is for the parent compound,

Hexanenitrile (CAS: 628-73-9). The presence of a fluorine atom is expected to alter these

properties, potentially affecting its boiling point, density, and flash point. This information should

be used as a general guideline only.
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Property Value (for Hexanenitrile)

Molecular Formula C6H10FN (Hexanonitrile, 6-fluoro-)

Molecular Weight 115.15 g/mol (Hexanonitrile, 6-fluoro-)[1]

Boiling Point 161-164 °C

Melting Point -80 °C

Density 0.809 g/mL at 25 °C

Flash Point 43 °C (109.4 °F) - closed cup

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling

Hexanonitrile, 6-fluoro-.

Protection Type Specification

Eye and Face Protection
Chemical splash goggles and a face shield are

required.[1]

Hand Protection

Chemically resistant gloves (e.g., nitrile) are

required. Gloves must be inspected for integrity

before each use and disposed of immediately

after contamination.

Skin and Body Protection

A lab coat must be worn. For larger quantities or

in case of potential splashing, a chemical-

resistant apron and sleeves are recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If

a fume hood is not available or if there is a risk

of generating aerosols, a NIOSH-approved

respirator with appropriate cartridges for organic

vapors and particulates should be used.
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Hexanonitrile, 6-fluoro- from receipt to temporary

storage.

3.1. Receiving and Inspection

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled with the chemical name and hazard warnings.

Transport the chemical in a secondary container to the designated storage area.

3.2. Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids.

Keep the container tightly closed.

Ensure the storage area is clearly marked with the appropriate hazard signs.

3.3. Handling and Use

All handling of Hexanonitrile, 6-fluoro- must be performed inside a certified chemical fume

hood.

Before starting any work, ensure that an emergency eyewash station and safety shower are

readily accessible.

Use the smallest quantity of the chemical necessary for the experiment.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the chemical.
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Emergency Procedures
4.1. In Case of Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

individual is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

4.2. In Case of a Spill

Evacuate the immediate area.

If the spill is small, and you are trained and equipped to handle it, contain the spill with an

inert absorbent material (e.g., vermiculite, sand).

Scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

Ventilate the area and wash the spill site after the material has been removed.

For large spills, or if you are not equipped to handle the spill, evacuate the laboratory and

contact the institution's emergency response team.

Disposal Plan
Hexanonitrile, 6-fluoro- and any materials contaminated with it must be disposed of as

hazardous waste.

Waste Collection:
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Collect all liquid waste containing Hexanonitrile, 6-fluoro- in a dedicated, labeled, and

sealed waste container.

Collect all solid waste (e.g., contaminated gloves, paper towels, absorbent material) in a

separate, clearly labeled, and sealed container.

Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Hexanonitrile, 6-fluoro-," and the associated hazards (e.g., "Toxic," "Irritant").

Storage of Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area,

away from general laboratory traffic.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through the institution's

environmental health and safety office or a licensed hazardous waste disposal contractor.

Do not pour down the drain.

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Hexanonitrile, 6-
fluoro-.
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Caption: Safe Handling Workflow for Hexanonitrile, 6-fluoro-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15341839?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanonitrile_-6-fluoro
https://www.benchchem.com/product/b15341839#personal-protective-equipment-for-handling-hexanonitrile-6-fluoro
https://www.benchchem.com/product/b15341839#personal-protective-equipment-for-handling-hexanonitrile-6-fluoro
https://www.benchchem.com/product/b15341839#personal-protective-equipment-for-handling-hexanonitrile-6-fluoro
https://www.benchchem.com/product/b15341839#personal-protective-equipment-for-handling-hexanonitrile-6-fluoro
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15341839?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

